Cas no 2014417-23-1 (tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate)

• Product Name: tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate
• CAS No: 2014417-23-1
• MF: C₁₁H₁₃ClN₂O₃S
• MW: 288.750520467758
• CID: 5561952
• PubChem ID: 122583430
• Update Time: 2023-11-24

tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2014417-23-1
• SCHEMBL18107008
• EN300-28253974
• tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
• tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate

• Inchi： 1S/C11H13ClN2O3S/c1-11(2,3)17-10(16)14-4-6-8(7(15)5-14)18-9(12)13-6/h4-5H2,1-3H3
• InChI Key： GITJUZWPYJZQDU-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C(CN(C(=O)OC(C)(C)C)C2)=O)S1

Computed Properties

• Exact Mass: 288.0335411g/mol
• Monoisotopic Mass: 288.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.7Ų